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Compound of Interest

Compound Name: Dimethyldioctadecylammonium

Cat. No.: B077308

CAS Number: 107-64-2

This technical guide provides a comprehensive overview of Dimethyldioctadecylammonium
chloride (DODAC), a versatile quaternary ammonium compound. Tailored for researchers,
scientists, and drug development professionals, this document delves into the core
physicochemical properties, synthesis, applications, and safety data of DODAC.

Chemical Identity and Properties

Dimethyldioctadecylammonium chloride, also known as distearyldimonium chloride, is a
cationic surfactant with the chemical formula CssHsoCIN.[1] Its structure, featuring a central
nitrogen atom bonded to two methyl groups and two long-chain octadecyl groups, imparts
unique amphiphilic properties. This structure is key to its functionality in a wide range of
applications.

Table 1: Physicochemical Properties of Dimethyldioctadecylammonium Chloride
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Property Value Reference
CAS Number 107-64-2 [1]
Molecular Formula CssHsoCIN [1]
Molecular Weight 586.50 g/mol

White or yellowish-white waxy

Appearance .
solid or powder

Melting Point <25°C [2]

Boiling Point Decomposes
Virtually insoluble in water.

Solubility Soluble in organic solvents like  [3]
chloroform and ether.

log Kow 3.80

Synthesis

The synthesis of Dimethyldioctadecylammonium chloride is typically achieved through the
guaternization of a tertiary amine. A general experimental protocol is outlined below.

Experimental Protocol: Synthesis of
Dimethyldioctadecylammonium Chloride

Objective: To synthesize Dimethyldioctadecylammonium chloride via the reaction of
dioctadecylmethylamine with methyl chloride.

Materials:

Dioctadecylmethylamine

Methyl chloride

Sodium hydroxide (catalyst)

Alcoholic solvent (e.g., industrial alcohol or isopropanol)
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o Reaction vessel with reflux condenser, stirrer, and temperature control
Procedure:

 In areaction vessel, dissolve dioctadecylmethylamine in an alcoholic solvent.
e Add a catalytic amount of sodium hydroxide to the mixture.

« Introduce methyl chloride into the reaction mixture. The molar ratio of
dioctadecylmethylamine to methyl chloride should be approximately 1:1.

» Heat the mixture to a reflux temperature of 75-95°C under a controlled pressure of < 0.18
MPa.[4]

e Maintain the reaction under reflux for 4-6 hours with continuous stirring.[4]

 After the initial reaction period, maintain the temperature at 80-90°C for an additional 2-3
hours to ensure the completion of the reaction.[4]

» Upon completion, the solvent can be removed under reduced pressure to yield the
Dimethyldioctadecylammonium chloride product.

e The final product can be purified by recrystallization from a suitable solvent if necessary.

Logical Relationship: Synthesis of DODAC
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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dimethyldioctadecylammonium-chloride]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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